molecular formula C11H9NO4S B8670375 8-Methylsulfonyl-5-quinolinecarboxylic acid

8-Methylsulfonyl-5-quinolinecarboxylic acid

Cat. No.: B8670375
M. Wt: 251.26 g/mol
InChI Key: UIRXODHSPZVTQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Methylsulfonyl-5-quinolinecarboxylic acid is a useful research compound. Its molecular formula is C11H9NO4S and its molecular weight is 251.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9NO4S

Molecular Weight

251.26 g/mol

IUPAC Name

8-methylsulfonylquinoline-5-carboxylic acid

InChI

InChI=1S/C11H9NO4S/c1-17(15,16)9-5-4-8(11(13)14)7-3-2-6-12-10(7)9/h2-6H,1H3,(H,13,14)

InChI Key

UIRXODHSPZVTQB-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=C2C(=C(C=C1)C(=O)O)C=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

38 ml of water and 102 g of concentrated sulfuric acid were heated to 110° C. At 95° C., 0.25 mol of 3-amino-4-methylsulfonylbenzoic acid was added. The mixture was then heated to 140° C., and 0.8 g of sodium iodide and 0.3 mol of glycerol were added. The reaction temperature was then increased to 150° C. While the mixture was heated to and stirred at 150° C. (1 hour), 47 g of distillate were collected. After cooling, the reaction mixture was carefully admixed with 200 ml of water and diluted with a further 800 ml of water. Using 20% strength aqueous sodium hydroxide solution, the pH was adjusted to 13 and the mixture was filtered and adjusted to pH 3.5 with sulfuric acid. This procedure was repeated. A precipitate was formed which was filtered off with suction. The filtrate was adjusted to pH=2 and the resulting precipitate was filtered off with suction, washed with water and dried.
Quantity
0.25 mol
Type
reactant
Reaction Step One
Quantity
0.8 g
Type
reactant
Reaction Step Two
Quantity
0.3 mol
Type
reactant
Reaction Step Two
Quantity
102 g
Type
reactant
Reaction Step Three
Name
Quantity
38 mL
Type
solvent
Reaction Step Three

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